Cas no 90854-88-9 ( )
structure
Product Name:
CAS No:90854-88-9
MF:C11H25NO
MW:187.322303533554
CID:995168
PubChem ID:316740
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(dipropylamino)-2,2-dimethylpropan-1-ol
- NSC-245100
- NSC245100
- DTXSID30311737
- AKOS011555967
- 90854-88-9
- SCHEMBL10883752
- 3-(Dipropylamino)-2,2-dimethyl-propan-1-ol
- DS-013874
-
-
- Inchi： 1S/C11H25NO/c1-5-7-12(8-6-2)9-11(3,4)10-13/h13H,5-10H2,1-4H3
- InChI Key： MFUUZAFHDDJDQT-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CN(CCC)CCC
Computed Properties
- Exact Mass: 187.193614421g/mol
- Monoisotopic Mass: 187.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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